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Compound of Interest

Compound Name: 1,1,1,2,4,4,4-Heptafluorobutane

CAS No.: 86884-16-4

Cat. No.: B1597204 Get Quote

Executive Summary & Physicochemical Profile
1,1,1,2,4,4,4-Heptafluorobutane is a highly fluorinated alkane often utilized as a precision

cleaning solvent, heat transfer fluid, or intermediate in fluoropolymer synthesis. Its critical

handling characteristic is its boiling point, which lies dangerously close to standard laboratory

ambient temperatures.

Handling this substance requires a shift in mindset from "liquid solvent" to "liquefied gas." Slight

elevations in temperature (e.g., holding a flask) can induce rapid boiling, pressure spikes, and

solvent loss.

Table 1: Physicochemical Properties

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b1597204?utm_src=pdf-interest
https://www.benchchem.com/product/b1597204?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1597204?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value / Characteristic Relevance to Handling

Chemical Name
1,1,1,2,4,4,4-

Heptafluorobutane
Specific Isomer (HFC-347mef)

CAS Number 86884-16-4 Verification Identity

Molecular Formula C₄H₃F₇
High Fluorine content = High

Density

Boiling Point
~20°C – 30°C (Isomer

dependent)

CRITICAL: May boil at room

temp.

Density ~1.6 g/mL
Heavy organic phase; pools

low.

Vapor Pressure
High (>1 atm at warm room

temp)

Pressure vessel required for

storage.

Flammability Non-Flammable (GHS)
No flash point, but thermal

decomp releases HF.

Solubility Immiscible with water
Forms bottom layer in aqueous

workups.

Safety Engineering & Material Compatibility
Unlike HFC-365mfc, HFC-347mef does not present a primary fire hazard. The dominant risks

are pressure rupture and asphyxiation.

Material Compatibility Matrix
Fluorinated solvents can aggressively swell common laboratory elastomers. Incorrect seal

selection will lead to leaks and expensive solvent loss.

Recommended (Green): PTFE (Teflon), ETFE, PVDF, Stainless Steel, Borosilicate Glass.

Conditional (Yellow): Neoprene (short exposure only).

Prohibited (Red): Silicone, Viton (FKM), Natural Rubber (severe swelling).

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1597204?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Visualization: Material Selection Decision Tree

Select Material for HFC-347mef
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Caption: Decision logic for selecting wetted materials. Green nodes indicate safe compatibility;

Red nodes indicate high failure risk due to solvent swelling.

Core Protocols
Protocol A: Storage and Initial Opening
Objective: Prevent uncontrolled boiling and pressure release upon opening stock containers.

Cold Acclimation: Upon receipt, immediately place the container in a refrigerator (4°C) for at

least 4 hours. Never open a room-temperature bottle of HFC-347mef.

PPE: Wear cold-insulating gloves under nitrile gloves (risk of frostbite from rapid

evaporation) and safety goggles.

Venting: Open the container only inside a functional fume hood.
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Headspace Management: If the container is swollen, vent the cap slowly to release excess

pressure.

Protocol B: Solvent Transfer (The "Cold-Cannula"
Method)
Causality: Pouring HFC-347mef is inaccurate and dangerous because the liquid will boil upon

contact with warm glassware, leading to splashing and volume loss.

Equipment:

Source Bottle (chilled to 4°C).

Receiving Vessel (chilled in ice bath).

PTFE Tubing or Glass Syringe (gas-tight).

Steps:

Pre-chill the receiving flask and the syringe/cannula line.

Insert the cannula into the source bottle.

Apply slight positive pressure (Nitrogen) to the source, or pull gently with the syringe.

Transfer liquid directly to the bottom of the receiving vessel (submerged filling) to minimize

turbulence and evaporation.

Immediately seal the receiving vessel.

Protocol C: Reaction Setup (Reflux)
Causality: Standard water condensers (typically 15-20°C) are ineffective for HFC-347mef. The

solvent will bypass the condenser and escape into the hood.

Coolant Loop: Use a recirculating chiller filled with glycol/water.

Set Point: Set coolant temperature to -10°C or lower.
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Seal: Use PTFE sleeves on ground glass joints. Do not use silicone grease (it will dissolve).

Inert Gas: Use a nitrogen balloon rather than an open bubbler to prevent solvent vapor from

sweeping out of the system.

Visualization: Safe Transfer Workflow
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Caption: The "Cold-Chain" transfer method is required to maintain liquid phase integrity.

Breaking the cold chain results in rapid vaporization.

Waste Disposal & Environmental Compliance
Although HFC-347mef is not ozone-depleting, it is a fluorinated greenhouse gas and must be

captured.

Segregation: Do not mix with non-halogenated solvents. Label as "Halogenated Organic

Waste."

Container: Use pressure-rated waste containers (e.g., HDPE carboys with pressure-relief

caps).

Disposal: Contact EHS for incineration at a facility permitted for fluorinated compounds. Do

not evaporate in the fume hood as a disposal method.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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